Cas no 400-37-3 (2-Propanol,1,1,1-trifluoro-, acetate (6CI,8CI,9CI))

• Product Name: 2-Propanol,1,1,1-trifluoro-, acetate (6CI,8CI,9CI)
• CAS No: 400-37-3
• MF: C₅H₇F₃O₂
• MW: 156.103092432022
• MDL: MFCD00013566
• CID: 324809
• PubChem ID: 3860633
• Update Time: 2025-04-19

2-Propanol,1,1,1-trifluoro-, acetate (6CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1,1,1-trifluoro-, acetate (6CI,8CI,9CI)
• 1,1,1-trifluoropropan-2-yl acetate
• 1,1,1-Trifluoro-2-propyl acetate
• 1,1,1-trifluoroisopropyl acetate
• 2,2,2-trifluoro-isopropyl acetate
• PC5413
• DTXSID80397485
• 400-37-3
• 1,1,1-tris(fluoranyl)propan-2-yl ethanoate
• FT-0605947
• MFCD00039263
• 2-Propanol, 1,1,1-trifluoro-, acetate
• AKOS006228772
• SCHEMBL92811
• acetic acid 1,1,1-trifluoropropan-2-yl ester
• 1,1,1-trifluoro isopropyl acetate
• MAYNRHVBTKYGSD-UHFFFAOYSA-N
• 1,1,1-Trifluoroprop-2-yl acetate
• A824861
• DB-049512
• 1,1,1-Trifluoropropyl acetate

• MDL： MFCD00013566
• Inchi： 1S/C5H7F3O2/c1-3(5(6,7)8)10-4(2)9/h3H,1-2H3
• InChI Key： MAYNRHVBTKYGSD-UHFFFAOYSA-N
• SMILES： FC(C(C)OC(C)=O)(F)F

Computed Properties

• Exact Mass: 156.04000
• Monoisotopic Mass: 156.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.188±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 69.0±40.0 ºC (760 Torr),
• Flash Point: -17.3±19.6 ºC,
• Refractive Index: n20/D 1.319(lit.)
• Solubility: Slightly soluble (8.1 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.50030

2-Propanol,1,1,1-trifluoro-, acetate (6CI,8CI,9CI) Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：UN 2924 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-34-36/37
• Safety Instruction： S16
• Hazardous Material Identification：
• HazardClass：FLAMMABLE
• Risk Phrases：R11; R34; R36/37